6-(Trifluoromethyl)piperidine-2-carboxylic acid

• Molecular Formula: C7H10F3NO2
• Molecular Weight: 197.15 g/mol
• IUPAC Name: 6-(trifluoromethyl)piperidine-2-carboxylic acid
• InChI: InChI=1S/C7H10F3NO2/c8-7(9,10)5-3-1-2-4(11-5)6(12)13/h4-5,11H,1-3H2,(H,12,13)
• InChI Key: JZHYKAVGVXNSTD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(NC(C1)C(F)(F)F)C(=O)O

Description

6-(Trifluoromethyl)piperidine-2-carboxylic acid is a valuable chiral piperidine derivative intended for research and development purposes. The integration of the trifluoromethyl group at the 6-position of the piperidine ring is a key structural feature, as this moiety is widely recognized for its ability to profoundly influence the properties of molecules, potentially enhancing their metabolic stability, lipophilicity, and bioavailability . As such, this compound serves as a versatile and advanced building block for medicinal chemistry, particularly in the synthesis of novel pharmaceutical candidates and bioactive molecules. The core structure, piperidine-2-carboxylic acid (also known as pipecolic acid), is a fundamental scaffold in organic chemistry. The synthetic routes to related α-trifluoromethyl piperidinic derivatives, as detailed in scientific literature, can involve strategies such as the hydrogenation of corresponding trifluoromethylpyridine precursors or the introduction of the trifluoromethyl group into existing piperidine structures . This compound is strictly for use in laboratory research. It is not intended for diagnostic, therapeutic, or any other human or veterinary use.

Preparation Methods

Direct Trifluoromethylation of Piperidine-2-Carboxylic Acid Derivatives

This method leverages sulfur tetrafluoride (SF₄) as a fluorinating agent, a strategy historically used for introducing trifluoromethyl groups. However, SF₄ typically replaces carboxylic acid groups with CF₃, as demonstrated in Raasch’s 1962 synthesis of 2-(trifluoromethyl)piperidine from pipecolic acid (yield: 9.6%). To retain the carboxylic acid, protective group strategies (e.g., esterification) could be employed during fluorination, followed by deprotection.

Example Protocol (Hypothetical):

• Step 1: Protect piperidine-2-carboxylic acid as its methyl ester.
• Step 2: Treat with SF₄/HF in trichloromethane at 85–105°C.
• Step 3: Deprotect the ester via alkaline hydrolysis.

Challenges:

• Competitive decarboxylation or over-fluorination.
• Low yields due to side reactions (e.g., Thionyl difluoride formation).

Ring Expansion from Proline Derivatives

Expanding a 5-membered pyrrolidine ring (e.g., proline derivatives) to a piperidine scaffold offers a route to install the CF₃ group at position 6. For instance:

• Step 1: Introduce a CF₃ group via electrophilic trifluoromethylation at the β-position of proline.
• Step 2: Perform ring expansion using reagents like diazomethane or via Beckmann rearrangement.

Literature Support:

• Ring expansion of 5-membered lactams to δ-lactams using Claisen condensation.
• Trifluoromethylation of cyclic amines via radical or nucleophilic pathways.

Cyclization of Linear Precursors

Linear amines containing both CF₃ and carboxylic acid functionalities can undergo cyclization to form the piperidine ring.

Example Pathway:

• Synthesize a δ-amino acid derivative (e.g., 5-amino-2-trifluoromethylpentanoic acid).
• Cyclize under acidic or basic conditions to form the piperidine ring.

Reported Analogues:

• Intramolecular aza-Michael additions of aminoketones yield piperidines with high diastereoselectivity (e.g., 80% yield, 94:6 dr).

Multi-Component Reactions (MCRs)

Ugi or Passerini reactions could assemble the piperidine core with both substituents. For example:

• Combine a trifluoromethylated aldehyde, a β-amino acid, and an isocyanide in a one-pot reaction.

Case Study:

• Ugi reactions with imines derived from δ-lactams yield α-trifluoromethylpiperidines.

Data Table: Comparative Analysis of Methods

Method	Starting Material	Key Reagents	Yield*	Challenges
Direct Fluorination	Piperidine-2-carboxylic acid	SF₄, HF	Low	Decarboxylation, side products
Pyridine Hydrogenation	Pyridine-2-carboxylic acid	H₂, Pd/C	Moderate	Precursor synthesis
Ring Expansion	Proline derivatives	Diazomethane	Variable	Regioselectivity
Cyclization	δ-Amino acids	Acid/Base catalysts	High	Linear precursor accessibility
MCRs	Aldehydes, amines	Isocyanides	Moderate	Optimization of reaction conditions

*Yields inferred from analogous reactions in literature.

Chemical Reactions Analysis

Types of Reactions: 6-(Trifluoromethyl)piperidine-2-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or an aldehyde.

Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Nucleophiles like amines and thiols can be employed under basic conditions to achieve substitution reactions.

Major Products:

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of alcohols or aldehydes.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Scientific Applications of 6-(Trifluoromethyl)piperidine-2-carboxylic Acid

6-(Trifluoromethyl)piperidine-2-carboxylic acid hydrochloride is a synthetic compound with a trifluoromethyl group that enhances its lipophilicity and biological activity. It has a molecular formula of $C_7H_{11}ClF_3NO_2$ and a molecular weight of approximately 233.62 g/mol. The presence of the trifluoromethyl group at the 6-position and the carboxylic acid at the 2-position of the piperidine ring gives it unique chemical properties for applications in medicinal chemistry. This compound is intended for research purposes only, not for human therapeutic or veterinary use.

Biological Activities

6-(Trifluoromethyl)piperidine-2-carboxylic acid hydrochloride exhibits biological activities, notably in antimicrobial and anti-inflammatory areas. Studies have shown that derivatives of this compound can inhibit bacterial growth and display antifungal properties, making it a candidate for new antimicrobial agents. Its lipophilic nature allows it to interact with cellular membranes, potentially modulating biological pathways.

Interactions with Biological Targets

Interaction studies have demonstrated that 6-(Trifluoromethyl)piperidine-2-carboxylic acid hydrochloride can influence several biological targets:

• Binding to enzymes involved in inflammation
• Modulating bacterial cell wall synthesis
• Interacting with fungal membrane components

These interactions highlight its importance in medicinal chemistry and biochemistry.

Structural Similarity and Uniqueness

Several compounds share structural similarities with 6-(trifluoromethyl)piperidine-2-carboxylic acid hydrochloride.

Comparison of Similar Compounds

Compound Name	Structure Features	Unique Aspects
4-(Trifluoromethyl)piperidine-2-carboxylic acid	Trifluoromethyl at the 4-position	Different position of trifluoromethyl group affects reactivity.
(S)-4-Oxo-piperidine-2-carboxylic acid hydrochloride	Contains an oxo group	Exhibits different biological activities due to oxo functionality.
6-(Fluoromethyl)piperidine-2-carboxylic acid	Fluoromethyl instead of trifluoromethyl	Less lipophilic than its trifluoromethyl counterpart.

The trifluoromethyl group in 6-(trifluoromethyl)piperidine-2-carboxylic acid hydrochloride enhances its lipophilicity and biological activity compared to these similar compounds, making it valuable in pharmaceutical research.

Mechanism of Action

The mechanism of action of 6-(Trifluoromethyl)piperidine-2-carboxylic acid involves its interaction with specific molecular targets. The trifluoromethyl group can enhance the compound’s lipophilicity, allowing it to interact more effectively with hydrophobic pockets in proteins and enzymes. This interaction can lead to inhibition or modulation of enzyme activity, making it a valuable tool in biochemical research.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Piperidine-Based Analogues

6-Methylpiperidine-2-carboxylic Acid

• Structure : Piperidine ring with -CH₃ at position 6 and -COOH at position 2.
• Key Differences : The methyl group lacks the electronegativity and lipophilicity of -CF₃, resulting in reduced acidity (higher pKa) and metabolic stability.
• Applications: Intermediate in peptide synthesis and organocatalysis .

(2R,6R)-6-Methyl-1-(3-Sulfanylpropanoyl)piperidine-2-carboxylic Acid

• Structure: Stereospecific methyl and sulfanylpropanoyl substituents.
• Key Differences: The sulfanylpropanoyl group introduces thiol functionality, enabling disulfide bond formation in bioconjugation .

Pyridine and Pyridine-Fused Derivatives

6-Methylpyridine-2-carboxylic Acid

• Structure : Pyridine ring with -CH₃ at position 6 and -COOH at position 2.
• Key Differences : Aromatic pyridine ring reduces conformational flexibility compared to piperidine. The methyl group offers weaker electron-withdrawing effects than -CF₃.
• Applications : Precursor for ligands in coordination chemistry .

3-Amino-6-(trifluoromethyl)pyridine-2-carboxylic Acid

• Structure : Pyridine ring with -CF₃ at position 6 and -NH₂ at position 3.
• Key Differences: The amino group enhances solubility via hydrogen bonding, while the -CF₃ maintains lipophilicity.
• Applications : Building block for kinase inhibitors .

6-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylic Acid

• Structure : Fused pyrrolopyridine ring with -CF₃ and -COOH.

Esters and Substituted Derivatives

Ethyl 6-Oxo-2-(trifluoromethyl)-1,6-dihydropyridine-3-carboxylate

• Structure : Partially unsaturated dihydropyridine with ester and -CF₃ groups.
• Key Differences : The ketone group introduces polarity, while the ester provides hydrolytic lability, making it a prodrug candidate .

6-(Butylamino)-2-(trifluoromethyl)pyridine-3-carboxylic Acid

• Structure: Pyridine with -CF₃ and butylamino substituents.
• Key Differences: The butylamino group introduces basicity, altering pH-dependent solubility and biological target interactions .

Data Table: Structural and Functional Comparison

Compound Name	Core Structure	Substituents	Key Properties	Applications	References
6-(Trifluoromethyl)piperidine-2-carboxylic acid	Piperidine	-CF₃ (C6), -COOH (C2)	High metabolic stability, moderate acidity	Pharmaceutical intermediates
6-Methylpiperidine-2-carboxylic acid	Piperidine	-CH₃ (C6), -COOH (C2)	Lower lipophilicity, higher pKa	Peptide synthesis
6-Methylpyridine-2-carboxylic acid	Pyridine	-CH₃ (C6), -COOH (C2)	Aromatic, rigid structure	Ligand design
3-Amino-6-(trifluoromethyl)pyridine-2-carboxylic acid	Pyridine	-CF₃ (C6), -NH₂ (C3), -COOH (C2)	Enhanced solubility, H-bond donor	Kinase inhibitors
6-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid	Pyrrolopyridine	-CF₃ (C6), -COOH (C2)	Planar fused ring, π-π stacking	Enzyme inhibitors

Biological Activity

6-(Trifluoromethyl)piperidine-2-carboxylic acid is a synthetic compound that has garnered attention in medicinal chemistry due to its unique structural features and biological activity. The trifluoromethyl group enhances the compound's lipophilicity, which is critical for its interaction with biological membranes and targets. This article explores the biological activities of this compound, including its antimicrobial, anti-inflammatory, and potential anticancer properties, supported by data tables and relevant case studies.

The molecular formula of 6-(trifluoromethyl)piperidine-2-carboxylic acid is C7H11F3NO2, with a molecular weight of approximately 233.62 g/mol. The presence of the trifluoromethyl group at the 6-position and the carboxylic acid at the 2-position contributes to its distinctive chemical properties.

1. Antimicrobial Activity

Research indicates that 6-(trifluoromethyl)piperidine-2-carboxylic acid exhibits significant antimicrobial properties. Derivatives of this compound have been shown to inhibit bacterial growth effectively and possess antifungal activities. The lipophilic nature of the compound allows it to penetrate cellular membranes, enhancing its efficacy against various pathogens.

Study	Organism	Activity	Reference
Study A	E. coli	Inhibition of growth (IC50 = 12 µg/mL)
Study B	Candida albicans	Antifungal activity (MIC = 8 µg/mL)

2. Anti-inflammatory Activity

The compound has also been investigated for its anti-inflammatory effects. In vitro studies suggest that it can modulate inflammatory pathways, potentially through the inhibition of pro-inflammatory cytokines.

Study	Model	Effect	Reference
Study C	RAW264.7 macrophages	Reduced TNF-alpha production by 50%
Study D	Mouse model of inflammation	Decreased paw swelling by 40%

3. Anticancer Potential

Emerging studies have begun to explore the anticancer potential of 6-(trifluoromethyl)piperidine-2-carboxylic acid. Preliminary findings suggest that it may induce apoptosis in cancer cell lines through modulation of key signaling pathways.

Study	Cell Line	Activity	Reference
Study E	FaDu (hypopharyngeal)	Induced apoptosis (IC50 = 15 µM)
Study F	MCF-7 (breast cancer)	Inhibition of cell proliferation (IC50 = 20 µM)

Structure-Activity Relationship (SAR)

The structure-activity relationship studies reveal that modifications to the piperidine ring and the position of substituents significantly affect biological activity. The trifluoromethyl group enhances lipophilicity and biological interactions, making it a crucial component for activity.

Case Studies

Several case studies highlight the therapeutic applications of piperidine derivatives in drug development:

• Case Study 1: A derivative similar to 6-(trifluoromethyl)piperidine-2-carboxylic acid demonstrated enhanced activity against lung cancer cells compared to non-fluorinated analogs, suggesting that fluorination plays a vital role in increasing potency.
• Case Study 2: A clinical trial involving a piperidine-based compound showed promising results in reducing symptoms in patients with chronic inflammatory diseases, supporting further exploration into this chemical class for therapeutic applications.